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Introduction

Apixaban is an oral, direct factor Xa inhibitor anticoagulant used for reducing stroke risk in non-valvular

atrial fibrillation and for treating or preventing venous thromboembolism (VTE). The development of robust,

cost-effective analytical methods is crucial for quality control in pharmaceutical development and

manufacturing. UV Spectroscopy with the Area Under Curve (AUC) method provides a simple, precise,

and accurate alternative to chromatographic techniques for the quantification of Apixaban in bulk and

pharmaceutical dosage forms, without the need for complex instrumentation or expensive solvents. This

application note details validated methodologies based on current research for the analysis of Apixaban.

Summary of Validated AUC Methods for Apixaban

Research studies have developed and validated simple UV spectrophotometric methods for determining

Apixaban in bulk and tablet dosage forms. The following table summarizes key parameters from two

independent studies:

Table 1: Summary of Validated AUC Methods for Apixaban Analysis
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Parameter
Method 1 (Haque et al., 2019)
[1]

Method 2 (MVP Samaj's College,
2017) [2]

Wavelength Range
(AUC)

269 nm - 289 nm Single wavelength 280 nm

Solvent Methanol Methanol

Linearity Range 5 - 25 µg/mL 2 - 10 µg/mL

Correlation Coefficient
(R²)

Information missing 0.9967

Regression Equation Information missing y = 0.0995x + 0.0149

Accuracy (% Recovery) 100% 99% - 104%

Precision (% RSD) < 0.988% As per ICH guidelines

LOD (Limit of Detection) 0.335 µg/mL 0.186 µg/mL

LOQ (Limit of
Quantitation)

1.015 µg/mL 0.566 µg/mL

Detailed Experimental Protocols

Reagent and Standard Preparation

Solvent: Use HPLC or Analytical Grade Methanol.

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of pure Apixaban API (Active
Pharmaceutical Ingredient) and transfer it to a 100 mL volumetric flask. Dissolve and make up to the

volume with methanol.
Working Standard Solutions: Prepare a series of dilutions from the stock solution with methanol to

obtain concentrations within the linearity range (e.g., 5, 10, 15, 20, 25 µg/mL for the wider range
method) [1].
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Sample Preparation from Tablet Dosage Form

At least ten tablets should be accurately weighed and finely powdered. A quantity of powder equivalent to

the average weight of one tablet containing 10 mg of Apixaban is transferred to a 100 mL volumetric flask.

Approximately 50-70 mL of methanol is added, and the solution is sonicated for 15-20 minutes with

intermittent shaking. The solution is then diluted to volume with methanol and filtered. An aliquot of this

solution is further diluted with methanol to obtain a concentration within the linear range of the method [2]

[1].

Instrumentation and Analytical Procedure

Instrument: Double-beam UV-Visible Spectrophotometer with matched 1 cm quartz cells.
Procedure for AUC Method:

Baseline Correction: Scan methanol over the operational wavelength range (e.g., 200-400
nm) in both sample and reference cells to correct for any background absorbance.

Standard Scanning: Scan the standard solutions in the range of 400-200 nm to identify the
wavelength of maximum absorption (λmax). For Apixaban, this is typically found at 280 nm [2].

Area Under Curve Measurement: For the selected wavelength range (e.g., 269 nm to 289
nm), measure the integrated area under the curve for each standard solution [1].

Calibration Curve: Plot the AUC values against the corresponding concentrations of the
standard solutions to establish the calibration curve.

Sample Analysis: Prepare and scan the sample solution as described above. Measure the
AUC in the same selected range and determine the concentration of Apixaban in the sample

using the regression equation from the calibration curve.

The entire analytical workflow is summarized in the following diagram:
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Start Analysis

Prepare Standard Stock Solution
(100 µg/mL in Methanol)

Prepare Sample Solution
(Weigh, powder, extract, and filter tablets)

Dilute Standard & Sample
Solutions to working range

Scan Standards & Samples
on UV Spectrophotometer

Identify Wavelength Range
(e.g., 269-289 nm)

Measure Area Under Curve (AUC)
for all solutions

Plot Calibration Curve
(AUC vs. Concentration)

Calculate Sample Concentration
from regression equation

Report Results
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Click to download full resolution via product page

Diagram Title: UV Spectroscopy AUC Workflow for Apixaban

Method Validation

The developed methods should be validated as per ICH guidelines. Key parameters are summarized below:

Table 2: Method Validation Parameters and Specifications

Validation Parameter Acceptance Criteria / Outcome

Linearity Correlation coefficient (R²) > 0.996 [2] [1].

Accuracy (Recovery
Studies)

Recovery should be close to 100% (e.g., 99-100%) [2] [1].

Precision
(Repeatability)

% RSD for multiple measurements of the same sample should be < 1%

(e.g., 0.988%) [1].

LOD & LOQ As determined in Table 1, indicating high sensitivity [2] [1].

Specificity No interference from excipients found in tablet formulation, confirming the
method is specific for Apixaban [2].

Clinical and Pharmacokinetic Context

Understanding the pharmacokinetics of Apixaban provides context for the therapeutic relevance of the

analytical concentrations being measured.

Bioavailability: Apixaban has an absolute oral bioavailability of approximately 50% [3].
Time to Peak Concentration (T~max~): After oral administration, the maximum plasma

concentration (C~max~) is reached in about 3-4 hours [3].
Elimination Half-life: The plasma terminal half-life is approximately 12 hours [3].
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Food Effect: Food does not have a clinically meaningful impact on Apixaban's bioavailability,

allowing for flexible administration [3].

The relationship between dosage, systemic exposure, and therapeutic effect is crucial. The following diagram

illustrates the pharmacokinetic pathway of Apixaban, which correlates with its pharmacodynamic effect.

Oral Dose
(2.5 - 10 mg tablet)

Absorption in GI Tract
(~50% Bioavailability)

Systemic Circulation
(Peak conc. in 3-4 hrs, Half-life ~12 hrs)

 Tmax = 3-4h

Inhibition of
Factor Xa (FXa)

 PK/PD Correlation

Elimination
(Metabolism, Biliary, Renal)

 Multiple Pathways

Therapeutic Effect
(Reduced Thrombin Generation

& Thrombus Development)

Click to download full resolution via product page

Diagram Title: Apixaban Pharmacokinetic and Pharmacodynamic Pathway

Conclusion

The UV Spectrophotometric Area Under Curve (AUC) method provides a simple, rapid, precise, accurate,

and cost-effective quality control tool for the routine analysis of Apixaban in bulk and pharmaceutical

dosage forms. The method has been successfully validated as per ICH guidelines and demonstrates excellent

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 8 Tech Support

https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6769096/
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-body-img
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-body
https://www.smolecule.com/products/s548874?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


linearity, recovery, and precision. Its simplicity makes it particularly suitable for laboratories that may not

have access to more complex chromatographic systems, without compromising the reliability of the results

for drug development and quality assurance purposes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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